Cas no 308296-55-1 (ethyl 5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate)

Ethyl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate is a synthetic organic compound featuring a benzofuran core substituted with an ester group at the 3-position and a 2-(4-chlorophenyl)-2-oxoethoxy moiety at the 5-position. This structure imparts potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules. The presence of the chlorophenyl and benzofuran groups suggests possible applications in modulating biological activity, such as enzyme inhibition or receptor binding. The ethyl ester enhances solubility in organic solvents, facilitating further chemical modifications. Its well-defined molecular architecture allows for precise derivatization, making it a valuable building block in medicinal chemistry research.
ethyl 5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate structure
308296-55-1 structure
Product Name:ethyl 5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate
CAS No:308296-55-1
MF:C20H17ClO5
MW:372.798985242844
CID:5940661
PubChem ID:979581
Update Time:2025-05-21

ethyl 5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate
    • ethyl 5-(2-(4-chlorophenyl)-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
    • 3-Benzofurancarboxylic acid, 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-, ethyl ester
    • Oprea1_519157
    • CBKinase1_014378
    • BRD-K77634213-001-01-0
    • 308296-55-1
    • AKOS002163603
    • ethyl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate
    • CBKinase1_001978
    • F1190-0018
    • Inchi: 1S/C20H17ClO5/c1-3-24-20(23)19-12(2)26-18-9-8-15(10-16(18)19)25-11-17(22)13-4-6-14(21)7-5-13/h4-10H,3,11H2,1-2H3
    • InChI Key: CSURGAOZDQSPNY-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(OCC(C3=CC=C(Cl)C=C3)=O)C=C2C(C(OCC)=O)=C1C

Computed Properties

  • Exact Mass: 372.0764513g/mol
  • Monoisotopic Mass: 372.0764513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 65.7Ų

Experimental Properties

  • Density: 1.290±0.06 g/cm3(Predicted)
  • Boiling Point: 530.2±50.0 °C(Predicted)

ethyl 5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate Pricemore >>

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ethyl 5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate Related Literature

Additional information on ethyl 5-2-(4-chlorophenyl)-2-oxoethoxy-2-methyl-1-benzofuran-3-carboxylate

Comprehensive Overview of Ethyl 5-[2-(4-Chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate (CAS No. 308296-55-1)

Ethyl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate (CAS No. 308296-55-1) is a synthetic organic compound belonging to the benzofuran class. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The presence of a 4-chlorophenyl moiety and an ester functional group makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for benzofuran derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in compounds like ethyl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate due to their potential as enzyme inhibitors or antioxidants. The compound's CAS No. 308296-55-1 is frequently searched in academic databases, reflecting its relevance in modern chemistry.

The synthesis of ethyl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate typically involves multi-step organic reactions, including esterification and etherification. Its molecular weight and solubility properties are critical for formulation studies, especially in pharmaceutical development. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods for complex molecules like benzofuran derivatives. Scientists are investigating green chemistry approaches to reduce environmental impact while maintaining high yields. The compound CAS No. 308296-55-1 serves as a model for such studies, given its structural complexity and industrial relevance.

Another area of interest is the potential biological activity of ethyl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate. Preliminary studies suggest it may interact with specific cellular targets, making it a candidate for further pharmacological evaluation. Researchers are also exploring its structure-activity relationship (SAR) to optimize its properties for therapeutic use.

From an industrial perspective, the compound's stability and compatibility with other chemicals are crucial for large-scale production. Manufacturers are keen on optimizing storage conditions and handling protocols to ensure product integrity. The CAS No. 308296-55-1 is often referenced in patents and technical documents, highlighting its commercial significance.

In conclusion, ethyl 5-[2-(4-chlorophenyl)-2-oxoethoxy]-2-methyl-1-benzofuran-3-carboxylate (CAS No. 308296-55-1) is a compound of considerable scientific and industrial interest. Its unique structure, potential applications, and relevance to current research trends make it a subject of ongoing investigation. As the field of organic chemistry evolves, this compound is likely to play a pivotal role in advancing both academic and industrial endeavors.

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